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Compound of Interest

Compound Name: 4-Fluoro-3-nitrophenol

Cat. No.: B1340275 Get Quote

Essential Safety and Handling Guide for 4-
Fluoro-3-nitrophenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Fluoro-3-nitrophenol (CAS No. 2105-96-6). Adherence to these

guidelines is critical to ensure personal safety and minimize environmental impact.

Hazard Identification and Classification
4-Fluoro-3-nitrophenol is a hazardous substance requiring careful handling. Based on the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS), its primary

hazards are summarized below.
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Hazard Class GHS Category
Hazard
Statement

Signal Word Pictogram

Acute Toxicity,

Oral
Category 4

H302: Harmful if

swallowed
Warning GHS07

Acute Toxicity,

Dermal
Category 4

H312: Harmful in

contact with skin
Warning GHS07

Skin

Corrosion/Irritatio

n

Category 2
H315: Causes

skin irritation
Warning GHS07

Serious Eye

Damage/Eye

Irritation

Category 1/2

H318/H319:

Causes serious

eye

damage/irritation

Danger/Warning GHS05/GHS07

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
Warning GHS07

Data sourced from aggregated GHS information.[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 4-Fluoro-3-nitrophenol. The

following equipment must be worn at all times in the laboratory.
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Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles with a

face shield

Protects against splashes and

dust, preventing serious eye

damage.

Hand Protection
Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene)

Prevents skin contact and

absorption. Nitrile gloves are

not recommended for

prolonged use with phenols.

Body Protection

A chemical-resistant lab coat

worn over long-sleeved

clothing and long pants

Protects skin from accidental

contact. An impervious apron

may be necessary if there is a

splash risk.

Footwear
Closed-toe, chemical-resistant

shoes
Protects feet from spills.

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates

Required when handling the

solid powder to avoid

inhalation, especially if not

handled in a fume hood.

Operational Plan: Step-by-Step Handling Procedure
This workflow outlines the safe handling of 4-Fluoro-3-nitrophenol from preparation to

temporary storage.
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Workflow for Handling 4-Fluoro-3-nitrophenol

Preparation

Handling and Use

Proceed with caution

Spill & Emergency

In case of accident

Decontamination

After use

Waste Collection

Temporary Storage

Click to download full resolution via product page

Safe Handling Workflow Diagram

Step 1: Preparation

Ensure a chemical fume hood is operational and available.

Verify that an eyewash station and safety shower are accessible and unobstructed.[2]
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Gather all necessary PPE and ensure it is in good condition.

Prepare all equipment and reagents needed for the experiment.

Have spill control materials (e.g., absorbent pads, neutralizer) readily available.

Step 2: Handling and Use

Conduct all work with 4-Fluoro-3-nitrophenol inside a certified chemical fume hood to

minimize inhalation exposure.[2]

Avoid the formation of dust when handling the solid.[3]

Use non-sparking tools to prevent ignition sources.[3]

Keep the container tightly closed when not in use.

Do not eat, drink, or smoke in the handling area.[3]

Step 3: Decontamination

Thoroughly wipe down the work area with an appropriate solvent (e.g., ethanol) followed by

soap and water.

Decontaminate all equipment used.

Remove PPE carefully, avoiding self-contamination, and wash hands thoroughly.

Step 4: Temporary Storage

Store 4-Fluoro-3-nitrophenol in a cool, dry, and well-ventilated area, away from

incompatible substances such as strong oxidizing agents and bases.

The recommended storage condition is in a refrigerator.

Ensure the container is clearly labeled with the chemical name and hazard symbols.

Emergency Procedures
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Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, provide oxygen. Seek

immediate medical attention.[2][3]

Skin Contact

Immediately remove contaminated clothing.

Flush the affected skin with copious amounts of

water for at least 15 minutes. Seek immediate

medical attention.[2][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. If the person is conscious, give them 2-4

cupfuls of water or milk. Seek immediate

medical attention.[4]

In case of a spill, evacuate the area and prevent entry. For small spills, carefully sweep up the

solid material, avoiding dust generation, and place it in a sealed container for disposal. For

large spills, contact your institution's environmental health and safety department.

Disposal Plan
All waste containing 4-Fluoro-3-nitrophenol must be treated as hazardous waste.

Solid Waste: Collect any solid 4-Fluoro-3-nitrophenol and contaminated materials (e.g.,

filter paper, absorbent pads) in a clearly labeled, sealed, and compatible waste container.

Liquid Waste: Solutions containing 4-Fluoro-3-nitrophenol should be collected in a labeled,

sealed, and appropriate hazardous waste container. Do not mix with incompatible waste

streams.
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Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should

be collected as hazardous waste. Puncture the container to prevent reuse before disposal.

Disposal: All waste must be disposed of through a licensed hazardous waste disposal

company, following all local, state, and federal regulations.[3] Do not dispose of down the

drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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